[4-(Pyridin-3-yloxy)phenyl]methanol

Specification

• CAS No.: 1094400-75-5
• Molecular Formula: C12H11NO2
• Molecular Weight: 201.22 g/mol
• IUPAC Name: (4-pyridin-3-yloxyphenyl)methanol
• Standard InChI: InChI=1S/C12H11NO2/c14-9-10-3-5-11(6-4-10)15-12-2-1-7-13-8-12/h1-8,14H,9H2
• Standard InChI Key: PFGJAPMUQQERGB-UHFFFAOYSA-N
• SMILES: C1=CC(=CN=C1)OC2=CC=C(C=C2)CO
• Canonical SMILES: C1=CC(=CN=C1)OC2=CC=C(C=C2)CO

Introduction

Chemical Identity and Structure

Basic Information and Identifiers

[4-(Pyridin-3-yloxy)phenyl]methanol is uniquely identified through several standardized chemical identifiers. This organic compound has a defined molecular structure that places it within an important class of compounds used in various life science applications.

Table 1: Chemical Identifiers for [4-(Pyridin-3-yloxy)phenyl]methanol

Parameter	Value
CAS Number	1094400-75-5
IUPAC Name	(4-pyridin-3-yloxyphenyl)methanol
Molecular Formula	C12H11NO2
Molecular Weight	201.22 g/mol
Standard InChI	InChI=1S/C12H11NO2/c14-9-10-3-5-11(6-4-10)15-12-2-1-7-13-8-12/h1-8,14H,9H2
Standard InChIKey	PFGJAPMUQQERGB-UHFFFAOYSA-N
SMILES	C1=CC(=CN=C1)OC2=CC=C(C=C2)CO
Canonical SMILES	C1=CC(=CN=C1)OC2=CC=C(C=C2)CO
PubChem Compound ID	43144912
MDL Number	MFCD11182954

The compound contains a pyridine ring connected to a phenyl group through an oxygen bridge, with a hydroxymethyl group attached to the phenyl ring in the para position. This structural arrangement contributes to its particular chemical properties and potential applications.

Structural Characteristics

The molecular structure of [4-(Pyridin-3-yloxy)phenyl]methanol consists of several key components:

• A pyridine ring with the oxygen linkage at the 3-position

• An ether linkage (C-O-C) connecting the pyridine and phenyl rings

• A para-substituted phenyl ring

• A hydroxymethyl (-CH2OH) group at the 4-position of the phenyl ring

This arrangement creates a molecule with both aromatic and alcohol functional groups. The nitrogen in the pyridine ring can act as a hydrogen bond acceptor, while the hydroxyl group can function as both a hydrogen bond donor and acceptor. These characteristics make the compound potentially useful in various chemical reactions and biological interactions.

Analytical Methods and Characterization

Identification Methods

[4-(Pyridin-3-yloxy)phenyl]methanol can be identified and characterized using several analytical techniques:

• Nuclear Magnetic Resonance (NMR) Spectroscopy: Both 1H and 13C NMR can provide structural confirmation

• Mass Spectrometry: Can confirm molecular weight and fragmentation pattern

• Infrared Spectroscopy (IR): Can identify functional groups such as the hydroxyl (-OH) and ether linkage

• High-Performance Liquid Chromatography (HPLC): Can assess purity and retention characteristics

• X-ray Crystallography: Can provide definitive structural information if crystals are available